7-Oxabicyclo[4.1.0]heptane-3-methanol
Overview
Description
7-Oxabicyclo[4.1.0]heptane-3-methanol, also known as 1,2-Epoxy-4-hydroxymethylcyclohexene, is a chemical compound with the molecular formula C7H12O2 . It is mainly used as synthetic chemicals and intermediates in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound consists of a seven-membered ring with an oxygen atom (forming an oxabicyclo structure), and a methanol group attached to one of the carbon atoms .Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 257.1±8.0 °C, and its predicted density is 1.116±0.06 g/cm3 . The compound has a molecular weight of 128.17 .Scientific Research Applications
Spectroscopic Studies and Molecular Interactions
The chemical properties and molecular interactions of compounds related to 7-Oxabicyclo[4.1.0]heptane-3-methanol have been extensively studied. In one study, 13C NMR spectroscopy was utilized to examine the chemical shifts in diastereomeric pairs of 7-oxabicyclo[2.2.1]heptanes and related compounds. This research provided insights into intramolecular interactions between oxygen atoms and olefinic bonds, as well as hydrogen bonding in such structures (Senda et al., 1987).
Synthetic Chemistry and Ring Enlargements
The synthesis and chemical reactions of 7-oxabicyclo[2.2.1]heptane derivatives have been a subject of interest. For instance, studies have focused on the Demjanov and Tiffeneau-Demjanov one-carbon ring enlargements of these derivatives. This research explored the regioselective additions of 8-oxabicyclo[3.2.1]oct-6-en-2-one to various electrophiles, demonstrating the compound's versatility in organic synthesis (Fattori et al., 1993).
Construction of Bicyclic Systems
A novel method was developed for constructing a 7-oxabicyclo[2.2.1]heptane skeleton, starting from cis-3,4-epoxy-1-cyclohexanol derivatives. This process, involving a lithium alkoxide and an intramolecular SN2 reaction, showcases the potential for creating complex bicyclic structures in synthetic chemistry (Iwakura et al., 2017).
Reactivity and Conversion to Phenols
The reactivity of 7-oxabicyclo[2.2.1]heptadiene derivatives towards Brønsted acids was studied, revealing their conversion to phenols and other products under various conditions. This research highlights the compound's chemical versatility and potential applications in organic synthesis (Maggiani et al., 1999).
Synthesis of Optically Active Derivatives
The synthesis of optically active 7-oxabicyclo[2.2.1]heptane derivatives has been achieved through various methods. One such approach involves converting prochiral 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride to diastereoisomeric acid-esters, which can then be transformed into enantiomerically pure lactones. This process is significant for the synthesis of natural products and bioactive compounds (Das et al., 1987).
Safety and Hazards
Properties
IUPAC Name |
7-oxabicyclo[4.1.0]heptan-3-ylmethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c8-4-5-1-2-6-7(3-5)9-6/h5-8H,1-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIJZFHNDUJXJMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(O2)CC1CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10436831 | |
Record name | 7-Oxabicyclo[4.1.0]heptane-3-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10436831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
767-11-3 | |
Record name | 7-Oxabicyclo[4.1.0]heptane-3-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10436831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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